Cas no 1346604-08-7 (O-Desmethyl Sulfadoxine)

O-Desmethyl Sulfadoxine is a key metabolite of Sulfadoxine, a sulfonamide antibiotic used primarily in combination therapies for malaria treatment. This compound is of significant interest in pharmacokinetic and metabolic studies due to its role in understanding drug metabolism and efficacy. As a desmethyl derivative, it provides insights into the biotransformation pathways of Sulfadoxine, aiding in the assessment of drug interactions and resistance mechanisms. Its analytical reference standards are valuable for high-performance liquid chromatography (HPLC) and mass spectrometry (MS) applications, ensuring accurate quantification in biological matrices. Researchers utilize O-Desmethyl Sulfadoxine to enhance the precision of therapeutic monitoring and metabolic profiling in antimalarial research.
O-Desmethyl Sulfadoxine structure
O-Desmethyl Sulfadoxine structure
Product Name:O-Desmethyl Sulfadoxine
CAS No:1346604-08-7
MF:C11H12N4O4S
MW:296.302380561829
CID:4551884
Update Time:2025-08-02

O-Desmethyl Sulfadoxine Chemical and Physical Properties

Names and Identifiers

    • O-Desmethyl Sulfadoxine
    • Sulfadoxine O-Desmethyl
    • Inchi: 1S/C11H12N4O4S/c1-19-9-10(13-6-14-11(9)16)15-20(17,18)8-4-2-7(12)3-5-8/h2-6H,12H2,1H3,(H2,13,14,15,16)
    • InChI Key: ZGBQDFTZEPDSMO-UHFFFAOYSA-N
    • SMILES: c1cc(S(=O)(=O)Nc2ncnc(O)c2OC)ccc1N

O-Desmethyl Sulfadoxine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D293300-25mg
O-Desmethyl Sulfadoxine
1346604-08-7
25mg
$5815.00 2023-05-18

Additional information on O-Desmethyl Sulfadoxine

Research Update on O-Desmethyl Sulfadoxine (CAS: 1346604-08-7): Recent Advances and Applications

O-Desmethyl Sulfadoxine (CAS: 1346604-08-7), a key metabolite of the antimalarial drug Sulfadoxine, has garnered significant attention in recent pharmaceutical and biochemical research. This compound plays a critical role in understanding the pharmacokinetics and pharmacodynamics of Sulfadoxine, particularly in the context of drug metabolism and resistance mechanisms in Plasmodium falciparum. Recent studies have focused on its synthesis, analytical detection, and potential therapeutic applications, shedding light on its broader implications in infectious disease management.

A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic pathway for O-Desmethyl Sulfadoxine, optimizing yield and purity for clinical research applications. The study employed high-performance liquid chromatography (HPLC) coupled with mass spectrometry to characterize the compound, confirming its structural integrity and stability under various physiological conditions. These advancements are pivotal for developing more accurate dosing regimens and understanding drug-drug interactions in combination therapies, such as those involving Pyrimethamine.

In parallel, research published in Antimicrobial Agents and Chemotherapy explored the role of O-Desmethyl Sulfadoxine in addressing Sulfadoxine-resistant malaria strains. The study utilized in vitro models to demonstrate that the metabolite retains partial antimalarial activity even against resistant parasites, suggesting its potential as a biomarker for monitoring treatment efficacy. Furthermore, genomic analyses highlighted specific mutations in the dhps gene that correlate with altered metabolic processing of Sulfadoxine, offering insights into resistance mechanisms.

Beyond infectious diseases, O-Desmethyl Sulfadoxine has been investigated for its immunomodulatory properties. A 2024 preclinical trial reported in European Journal of Pharmacology indicated that the metabolite could attenuate inflammatory responses in murine models of autoimmune disorders, possibly through modulation of cytokine production. While preliminary, these findings open avenues for repurposing Sulfadoxine derivatives in chronic inflammatory conditions.

Analytical challenges remain a focal point, as evidenced by a recent Analytical and Bioanalytical Chemistry paper comparing detection methods for O-Desmethyl Sulfadoxine in biological matrices. The study concluded that ultra-high-performance liquid chromatography-tandem mass spectrometry (UHPLC-MS/MS) offers superior sensitivity and specificity for pharmacokinetic studies, with a lower limit of quantification (LLOQ) of 0.1 ng/mL in plasma samples.

In conclusion, O-Desmethyl Sulfadoxine (1346604-08-7) continues to be a compound of multifaceted interest, bridging gaps between drug metabolism research, infectious disease therapeutics, and immunology. Ongoing studies are expected to clarify its diagnostic utility and expand its applications in precision medicine paradigms.

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